Cas no 931411-90-4 (1H-Imidazole-2,5-diamine, 4-methyl-)
931411-90-4 structure
Product Name:1H-Imidazole-2,5-diamine, 4-methyl-
CAS No:931411-90-4
MF:C4H8N4
MW:112.13311958313
CID:999413
PubChem ID:18959001
Update Time:2025-04-20
1H-Imidazole-2,5-diamine, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2,5-diamine, 4-methyl-
- 1H-Imidazole-2,5-diamine,4-methyl-
- 4-methyl-1h-imidazole-2,5-diamine
- 931411-90-4
- 5-methyl-1H-imidazole-2,4-diamine
- SCHEMBL3956367
-
- Inchi: 1S/C4H8N4/c1-2-3(5)8-4(6)7-2/h5H2,1H3,(H3,6,7,8)
- InChI Key: RAILXWOBMGLOMI-UHFFFAOYSA-N
- SMILES: N1C(N)=NC(=C1C)N
Computed Properties
- Exact Mass: 112.074896272g/mol
- Monoisotopic Mass: 112.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 80.7Ų
1H-Imidazole-2,5-diamine, 4-methyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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